Cas no 2137090-09-4 (tert-butyl N-(1S)-1-(5-fluoro-2-methoxyphenyl)-3-oxopropylcarbamate)

• Product Name: tert-butyl N-(1S)-1-(5-fluoro-2-methoxyphenyl)-3-oxopropylcarbamate
• CAS No: 2137090-09-4
• MF: C₁₅H₂₀FNO₄
• MW: 297.322008132935
• CID: 6066347
• PubChem ID: 165960205
• Update Time: 2025-06-07

tert-butyl N-(1S)-1-(5-fluoro-2-methoxyphenyl)-3-oxopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1S)-1-(5-fluoro-2-methoxyphenyl)-3-oxopropylcarbamate
• EN300-1163795
• tert-butyl N-[(1S)-1-(5-fluoro-2-methoxyphenyl)-3-oxopropyl]carbamate
• 2137090-09-4

• Inchi： 1S/C15H20FNO4/c1-15(2,3)21-14(19)17-12(7-8-18)11-9-10(16)5-6-13(11)20-4/h5-6,8-9,12H,7H2,1-4H3,(H,17,19)/t12-/m0/s1
• InChI Key： QSDCECMLAWZYLM-LBPRGKRZSA-N
• SMILES： FC1C=CC(=C(C=1)[C@H](CC=O)NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 297.13763628g/mol
• Monoisotopic Mass: 297.13763628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-(1S)-1-(5-fluoro-2-methoxyphenyl)-3-oxopropylcarbamate

Professional Introduction to Compound with CAS No. 2137090-09-4 and Product Name: *tert-butyl N-(1S)-1-(5-fluoro-2-methoxyphenyl)-3-oxopropylcarbamate*

Compound with the CAS number 2137090-09-4 and the product name tert-butyl N-(1S)-1-(5-fluoro-2-methoxyphenyl)-3-oxopropylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a fluoro-substituent and a methoxy group in its aromatic ring enhances its pharmacological properties, making it a promising candidate for further research and development.

The chemical structure of this compound consists of a carbamate functional group attached to a propyl chain, which is further modified by an isopropyl group. The stereochemistry of the compound, specifically the (1S) configuration, plays a crucial role in determining its biological activity. This stereochemical specificity is often a key factor in the efficacy and selectivity of pharmaceutical agents, underscoring the importance of precise structural design in drug development.

Recent studies have highlighted the importance of fluoro-substituted compounds in medicinal chemistry due to their ability to enhance metabolic stability, binding affinity, and overall pharmacological activity. The fluoro group in this compound contributes to its lipophilicity, which can improve its absorption and distribution within biological systems. Additionally, the methoxy group provides further modulation of electronic properties, influencing both reactivity and interactions with biological targets.

In the context of current research, this compound has been investigated for its potential as an intermediate in the synthesis of more complex pharmaceutical molecules. The tert-butyl carbamate moiety is particularly useful in protecting reactive hydroxyl or amine groups during synthetic processes, ensuring high yields and purity of the final product. This protective role is essential in multi-step synthetic routes where selective reactions are required.

The pharmacological profile of this compound has been explored in several preclinical studies. Initial findings suggest that it exhibits moderate binding affinity to certain enzymes and receptors, indicating potential therapeutic applications. For instance, its structural motif resembles known bioactive scaffolds that have demonstrated efficacy in treating various conditions. However, further research is necessary to fully elucidate its mechanism of action and therapeutic potential.

The synthesis of this compound involves several sophisticated chemical transformations, including fluorination and methylation reactions, which are critical for achieving the desired structural features. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the complex aromatic ring system efficiently. These synthetic strategies not only highlight the compound's complexity but also showcase the advancements in synthetic organic chemistry that enable such constructions.

The role of computational chemistry in optimizing this compound's design cannot be overstated. Molecular modeling techniques have been utilized to predict binding interactions with biological targets, providing insights into how structural modifications can enhance pharmacological activity. These computational approaches complement experimental efforts by allowing rapid screening of potential analogs and identifying optimal lead compounds for further development.

Future directions for research on this compound include exploring its efficacy in vivo through animal models and evaluating its safety profile through toxicological studies. Additionally, investigating its potential as a prodrug—a precursor that releases active species within biological systems—could open new avenues for therapeutic applications. The versatility of this compound's structure suggests that it may serve as a valuable building block for designing novel pharmaceutical agents.

The impact of this compound on drug discovery extends beyond its immediate applications; it exemplifies how careful molecular design can lead to innovative therapeutic solutions. By leveraging advanced synthetic techniques and computational methods, researchers can develop compounds with tailored properties that address unmet medical needs. The continued exploration of such molecules will undoubtedly contribute to advancements in various therapeutic areas.